1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene)

• IUPAC Name: 5-chloro-2-[2-[2-(4-chloro-2,6-dimethylphenoxy)ethoxy]ethoxy]-1,3-dimethylbenzene
• InChI: InChI=1S/C20H24Cl2O3/c1-13-9-17(21)10-14(2)19(13)24-7-5-23-6-8-25-20-15(3)11-18(22)12-16(20)4/h9-12H,5-8H2,1-4H3
• InChI Key: PJZNWSJBENGOQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCOCCOC2=C(C=C(C=C2C)Cl)C)C)Cl
• Molecular Formula: C20H24Cl2O3
• Molecular Weight: 383.3 g/mol

Description

1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene), also known as OEDC, is a chemical compound that has been widely used in scientific research. OEDC is a versatile molecule that can be used for a variety of purposes, including the synthesis of new compounds, as a catalyst, and as a reagent in chemical reactions.

Mechanism of Action

The mechanism of action of 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) is not fully understood, but it is believed to act as a nucleophile in chemical reactions. 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) can also act as a Lewis acid catalyst, which can enhance the rate of chemical reactions.
Biochemical and Physiological Effects:
1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have anti-inflammatory properties. 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) in lab experiments is its versatility. 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) can be used in a variety of reactions and can be easily synthesized. However, one limitation of using 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) is that it can be toxic in high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) in scientific research. One possible direction is the synthesis of new compounds using 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) as a starting material. 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) could also be used in the development of new materials with unique properties. Additionally, further research could be conducted on the biochemical and physiological effects of 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene), which could lead to the development of new therapeutic agents.

Synthesis Methods

The synthesis of 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) can be achieved through a multi-step reaction process. The first step involves the reaction of 4-chloro-2,6-dimethylphenol with ethylene glycol to form the intermediate 4-chloro-2,6-dimethylphenyl 2-hydroxyethyl ether. This intermediate is then reacted with 1,2-dibromoethane to form the final product, 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene).

Scientific Research Applications

1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) has been used in a variety of scientific research applications, including the synthesis of new compounds and as a catalyst in chemical reactions. 1,1'-[oxybis(2,1-ethanediyloxy)]bis(4-chloro-2,6-dimethylbenzene) has also been used in the development of new materials and in the study of biochemical and physiological processes.